Cas no 125974-24-5 (L-Cysteine, methylester, ethylcarbamate (ester) (9CI))

• Product Name: L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
• CAS No: 125974-24-5
• MF: C₇H₁₄N₂O₃S
• MW: 206.262660503387
• CID: 236358
• PubChem ID: 180414
• Update Time: 2025-04-19

L-Cysteine, methylester, ethylcarbamate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
• methyl (2R)-2-amino-3-(ethylcarbamoylsulfanyl)propanoate
• DTXSID20155021
• L-Cysteine, methyl ester, ethylcarbamate (ester)
• 125974-24-5

• Inchi： 1S/C7H14N2O3S/c1-3-9-7(11)13-4-5(8)6(10)12-2/h5H,3-4,8H2,1-2H3,(H,9,11)/t5-/m0/s1
• InChI Key： XWTQHHFTVKWOSQ-YFKPBYRVSA-N
• SMILES： S(C(NCC)=O)C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 206.07262
• Monoisotopic Mass: 206.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 81.42